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Compound of Interest

Compound Name: 2-(Octyloxy)ethanol

Cat. No.: B167883 Get Quote

Essential Safety and Handling Guide for 2-
(Octyloxy)ethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-(Octyloxy)ethanol
to ensure a safe laboratory environment. Adherence to these protocols is essential to minimize

risks and ensure regulatory compliance.

Hazard Identification and Classification
2-(Octyloxy)ethanol is classified with significant health hazards.[1] Understanding these risks

is the first step in safe handling.

GHS Hazard Classification:
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Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral 4 Warning
H302: Harmful if

swallowed[1]

Acute Toxicity, Dermal 3 Danger
H311: Toxic in contact

with skin[1]

Skin

Corrosion/Irritation
1B Danger

H314: Causes severe

skin burns and eye

damage[1]

Serious Eye

Damage/Eye Irritation
1 Danger

H318: Causes serious

eye damage[1]

Potential Health Effects:

Inhalation of vapors or mist may cause respiratory tract irritation.[2]

Skin contact can cause irritation and may be harmful if absorbed.[2]

Eye contact can result in serious irritation and damage.[1][2]

Ingestion is harmful and may cause systemic effects.[1][2]

Repeated or prolonged exposure may lead to liver, kidney, and red blood cell damage.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 2-(Octyloxy)ethanol. The following

table summarizes the required equipment.
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

essential.[3] A face shield

should be worn in addition to

goggles when there is a

significant splash hazard.[3][4]

Skin Chemical-Resistant Gloves

Use rubber or plastic gloves.[3]

It is critical to select gloves

specifically tested for

resistance to 2-

(Octyloxy)ethanol. Disposable

nitrile gloves may not offer

adequate protection, even for

short-term exposure.[5]

Protective Clothing

Wear a lab coat, and for larger

quantities or splash risks, use

impervious clothing such as a

chemical-resistant apron or

suit.[4]

Footwear

Closed-toe shoes are

mandatory. For significant spill

risks, rubber boots are

recommended.[3]

Respiratory Respirator

Use an organic vapor

respirator if working with

heated material or if mists are

generated.[3] Work should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood.[6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://santaritaschools-keenan.newlook.safeschoolssds.com/document/repo/133c29f0-0805-11e2-9b6e-d8d230712f36
https://santaritaschools-keenan.newlook.safeschoolssds.com/document/repo/133c29f0-0805-11e2-9b6e-d8d230712f36
https://images.thdstatic.com/catalog/pdfImages/8c/8cae2290-1997-4a4d-89ee-78e2081331b7.pdf
https://santaritaschools-keenan.newlook.safeschoolssds.com/document/repo/133c29f0-0805-11e2-9b6e-d8d230712f36
https://pmc.ncbi.nlm.nih.gov/articles/PMC7286716/
https://images.thdstatic.com/catalog/pdfImages/8c/8cae2290-1997-4a4d-89ee-78e2081331b7.pdf
https://santaritaschools-keenan.newlook.safeschoolssds.com/document/repo/133c29f0-0805-11e2-9b6e-d8d230712f36
https://santaritaschools-keenan.newlook.safeschoolssds.com/document/repo/133c29f0-0805-11e2-9b6e-d8d230712f36
https://www.fishersci.com/store/msds?partNumber=AC445760010&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0108-0771JGHEEN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Handling Checklist

Handling Procedure

Post-Handling

Assess Task:
- Quantity of 2-(Octyloxy)ethanol

- Potential for splash or aerosol generation

Select Appropriate PPE based on Assessment

Determines

Don PPE:
1. Gown/Apron

2. Respirator (if needed)
3. Goggles & Face Shield

4. Gloves

Leads to

Handle 2-(Octyloxy)ethanol
in a well-ventilated area

(e.g., chemical fume hood)

Doff PPE (in reverse order):
1. Gloves

2. Goggles & Face Shield
3. Gown/Apron

4. Respirator

Wash Hands Thoroughly

Click to download full resolution via product page
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Operational Plan: Handling and Storage
Safe handling and storage practices are crucial to prevent exposure and accidents.

Handling Procedures:

Ventilation: Always handle 2-(Octyloxy)ethanol in a well-ventilated area. A certified chemical

fume hood is strongly recommended.[6][7]

Avoid Inhalation: Do not breathe vapors or mists.[3][6]

Prevent Contact: Avoid contact with eyes, skin, and clothing.[3]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, especially when transferring large quantities.[6]

Tools: Use non-sparking tools to avoid ignition sources.[6][8]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[6][9] Wash

hands thoroughly after handling.[6][9]

Storage Requirements:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.[3][10][11]

Keep containers tightly closed and in their original packaging.[2][3]

Keep away from heat, sparks, open flames, and other sources of ignition.[6][10]

Be aware that related glycol ethers can form explosive peroxides over time.[6][12]
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Receiving 2-(Octyloxy)ethanol

Store in Cool, Dry, Ventilated Area
Away from Ignition Sources & Incompatibles

Handle in Chemical Fume Hood

Wear Appropriate PPE

Dispense using Grounded Equipment
and Non-Sparking Tools

Complete Experimental Use

Return to Storage
Ensure Container is Tightly SealedDispose of Waste

Click to download full resolution via product page

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Seek immediate

medical attention.[3][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[3] Wash the affected area

with soap and water.[2] Seek medical attention.

Inhalation

Move the exposed person to fresh air.[3] If

breathing is difficult or has stopped, provide

artificial respiration.[6] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[6][10] If the person is

conscious, rinse their mouth with water and

have them drink several glasses of water or

milk.[2][3] Seek immediate medical attention.[3]

Spill and Disposal Plan
Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Contain the spill using non-combustible absorbent materials like sand, earth, or

vermiculite.[10]

Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable,

labeled container for disposal.[8]

Clean: Clean the spill area thoroughly.
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PPE: All personnel involved in the cleanup must wear the appropriate PPE as outlined

above.

Disposal:

Dispose of 2-(Octyloxy)ethanol and any contaminated materials as hazardous waste.[6]

All disposal practices must comply with federal, state, and local environmental regulations.[2]

Do not allow the product or runoff from fire control to enter drains or waterways.[2][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(Octyloxy)ethanol | C10H22O2 | CID 82296 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. cn.canbipharm.com [cn.canbipharm.com]

3. santaritaschools-keenan.newlook.safeschoolssds.com [santaritaschools-
keenan.newlook.safeschoolssds.com]

4. images.thdstatic.com [images.thdstatic.com]

5. Permeation of ethoxy- and butoxy-ethanols through a disposable nitrile glove - PMC
[pmc.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. chemicalbook.com [chemicalbook.com]

10. tensid.com [tensid.com]

11. fishersci.com [fishersci.com]

12. fishersci.fr [fishersci.fr]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b167883?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC445760010&countryCode=US&language=en
https://cn.canbipharm.com/uploads/chemicals/pdf/Sigma-Aldrich10020-43-6.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Sigma-Aldrich10020-43-6.pdf
https://tensid.com/Content/Downloads/CladexPrimeSDS.pdf
https://www.benchchem.com/product/b167883?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Octyloxy_ethanol
https://cn.canbipharm.com/uploads/chemicals/pdf/Sigma-Aldrich10020-43-6.pdf
https://santaritaschools-keenan.newlook.safeschoolssds.com/document/repo/133c29f0-0805-11e2-9b6e-d8d230712f36
https://santaritaschools-keenan.newlook.safeschoolssds.com/document/repo/133c29f0-0805-11e2-9b6e-d8d230712f36
https://images.thdstatic.com/catalog/pdfImages/8c/8cae2290-1997-4a4d-89ee-78e2081331b7.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7286716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7286716/
https://www.fishersci.com/store/msds?partNumber=AC445760010&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0108-0771JGHEEN.pdf
https://pim-resources.coleparmer.com/sds/00543.pdf
https://www.chemicalbook.com/msds/2-hexyloxy-ethanol.pdf
https://tensid.com/Content/Downloads/CladexPrimeSDS.pdf
https://www.fishersci.com/store/msds?partNumber=S25775&productDescription=2-OCTANOL+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10447370&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling 2-
(Octyloxy)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167883#personal-protective-equipment-for-handling-
2-octyloxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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